N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-2-carboxamide

• IUPAC Name: N-[(1-pyridin-4-yltriazol-4-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C13H11N5O2/c19-13(12-2-1-7-20-12)15-8-10-9-18(17-16-10)11-3-5-14-6-4-11/h1-7,9H,8H2,(H,15,19)
• InChI Key: ABJQONZENLZVCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C13H11N5O2
• Molecular Weight: 269.26 g/mol

Description

“N-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)furan-2-carboxamide” is a complex organic compound that contains several functional groups. It has a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom. Attached to this furan ring is a carboxamide group, which consists of a carbonyl (C=O) and an amine (NH2). The molecule also contains a 1,2,3-triazole ring, which is a five-membered ring containing two carbon atoms and three nitrogen atoms. This triazole ring is linked to a pyridine ring, a six-membered aromatic ring with five carbon atoms and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The presence of the aromatic rings (furan, pyridine, and triazole) would contribute to the compound’s stability and could influence its reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. The presence of the carboxamide group could make it a potential candidate for reactions like hydrolysis or reduction. The aromatic rings might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, compounds with multiple aromatic rings tend to have higher melting and boiling points due to pi-pi stacking interactions. The presence of the polar carboxamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Antimicrobial Activity

• . These compounds may inhibit the growth of bacteria, fungi, and other microorganisms, making them valuable in drug development.

Mechanism of Action

The mechanism of action of this compound is not clear without more specific information. It could potentially interact with biological targets through hydrogen bonding or pi-pi interactions, given the presence of the amide group and the aromatic rings.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety measures should be taken when handling it. This includes wearing appropriate personal protective equipment and working in a well-ventilated area.

Future Directions

The future research directions for this compound could be vast. Given its complex structure, it could be studied for potential biological activity. It might also serve as a useful building block for the synthesis of other complex molecules.